2-(4-{[4-(4-acetylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)quinoline-3-carbonitrile

• IUPAC Name: 2-[4-[4-(4-acetylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]quinoline-3-carbonitrile
• InChI: InChI=1S/C25H29N5O2/c1-20(31)29-15-13-28(14-16-29)10-4-5-17-32-23-8-11-30(12-9-23)25-22(19-26)18-21-6-2-3-7-24(21)27-25/h2-3,6-7,18,23H,8-17H2,1H3
• InChI Key: INBIQOUKCJUBPP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC#CCOC2CCN(CC2)C3=NC4=CC=CC=C4C=C3C#N
• Molecular Formula: C25H29N5O2
• Molecular Weight: 431.5 g/mol
• CAS No.: 2640880-83-5

Description

2-(4-{[4-(4-Acetylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)quinoline-3-carbonitrile is a complex heterocyclic compound featuring a quinoline core substituted with a carbonitrile group at position 3 and a piperidinyl-oxy-butynyl-acetylpiperazine moiety at position 2. Its structural complexity arises from the integration of a quinoline scaffold, a piperidine ring, and a butynyl linker functionalized with a 4-acetylpiperazine group. This design is hypothesized to enhance binding affinity and metabolic stability, making it a candidate for pharmaceutical applications, particularly in kinase inhibition or receptor modulation.

Comparison with Similar Compounds

Core Heterocycle Variations

• Quinoline vs. Pyridine Derivatives: The target compound’s quinoline core distinguishes it from pyridine-based analogues like 2-(4-methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile ().
• Spiro-Piperidine-Quinoline Systems: Compounds such as 1-acyl-3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinolines] () share a fused piperidine-quinoline framework but lack the acetylpiperazine-butynyloxy side chain. Their synthesis via acylation of piperidine precursors achieves high yields (>90%), suggesting similar efficiency could apply to the target compound’s synthesis .

Substituent Modifications

• Acetylpiperazine vs. Ethyl/Methylpiperazine : The acetylpiperazine group in the target compound contrasts with 2-(4-{[4-(4-ethylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)pyridine-3-carbonitrile (PubChem, ). Acetylation may reduce basicity and improve blood-brain barrier penetration compared to ethyl or methyl substituents.
• Butynyloxy Linker: The butynyloxy spacer in the target compound is absent in 2-amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine-3-carbonitrile derivatives (). This linker likely enhances conformational rigidity and may influence solubility .

Physicochemical and Analytical Data

Table 1: Comparative Analysis of Key Properties

Compound Name	Core Structure	Key Substituents	Synthetic Yield	Analytical Methods
2-(4-{[4-(4-Acetylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)quinoline-3-carbonitrile (Target)	Quinoline	Acetylpiperazine, butynyloxy, piperidine	N/A*	IR, NMR (hypothetical)
1'-Acyl-1-benzyl-3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinolines] ()	Spiro-quinoline	Acyl groups (e.g., acetyl, benzoyl)	>90%	IR, GC-MS
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine-3-carbonitrile ()	Pyridine	Disubstituted cyclohexanedione, aniline	Moderate	IR, ¹H NMR, Mass Spectra
2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile ()	Pyridine	Methylpiperazine, thiophene, phenyl	High	X-ray crystallography

Key Observations

• Synthetic Efficiency: The spiro-piperidine-quinoline compounds () and pyridine derivatives () achieve high yields, suggesting that the target compound’s synthesis could benefit from similar optimized acylation or cyclization protocols .
• Analytical Rigor : X-ray crystallography () provides precise structural data, whereas the target compound’s characterization would likely require complementary techniques like ¹H NMR and high-resolution mass spectrometry to confirm regiochemistry .

Functional Implications

• Solubility and Bioavailability: The acetylpiperazine group may enhance solubility compared to ethyl or methyl analogues (), though the quinoline core’s hydrophobicity could offset this advantage.
• Metabolic Stability : The butynyloxy linker’s rigidity might reduce oxidative metabolism relative to flexible alkyl chains in compounds like those in .